Cas no 54410-83-2 (5-Isobutyl-2,3-dimethylpyrazine)

5-Isobutyl-2,3-dimethylpyrazine Properties

Names and Identifiers

• 5-Isobutyl-2,3-dimethylpyrazine
• 2,3-dimethyl-5-(2-methylpropyl)pyrazine
• 2,3-DIMETHYL-5-ISOBUTYL PYRAZINE
• 2,3-Dimethyl-5-isobutylpyrazine
• 54410-83-2
• NS00113953
• DB-019782
• HPAYBTQBMQPWCN-UHFFFAOYSA-N
• Pyrazine, 2,3-dimethyl-5-(2-methylpropyl)-
• 5-Isobutyl-2,3-dimethyl-pyrazine
• Pyrazine, 2,3-dimethyl-5-isobutyl
• 5-Isobutyl-2,3-dimethylpyrazine, 97%
• AKOS006295223
• CHEMBL330169
• SCHEMBL9953928
• DTXSID40335949
• 2,3-Dimethyl-5-Isobutyl Pyrazine
• 2,3-Dimethyl-5-(2-methylpropyl)pyrazine
• +Expand

• MDL： MFCD06200839
• InChIKey： HPAYBTQBMQPWCN-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H16N2/c1-7(2)5-10-6-11-8(3)9(4)12-10/h6-7H,5H2,1-4H3
• SMILES： CC(C)CC1=CN=C(C)C(=N1)C

Computed Properties

• Exact Mass: 164.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.131348519g/mol
• Heavy Atom Count: 12
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• LogP: 2.29190
• PSA: 25.78000
• Refractive Index: n20/D 1.492
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Density: 0.925 g/mL at 25 °C

5-Isobutyl-2,3-dimethylpyrazine Security Information

• Symbol: GHS07
• WGK Germany：1
• Dangerous goods sign： Xn
• Hazard Statement： H302
• Risk Phrases： 22
• Signal Word：Warning

5-Isobutyl-2,3-dimethylpyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%